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Compound Name: 5-Chloroquinoline-6-carbaldehyde

CAS No.: 180421-64-1

Cat. No.: B597318

Get Quote

Abstract: This technical guide provides a detailed overview of the physical and spectroscopic

properties of 5-Chloroquinoline-6-carbaldehyde, a heterocyclic compound with potential

applications in medicinal chemistry and materials science. Due to the limited availability of

direct experimental data for this specific molecule, this guide synthesizes predicted properties

based on the analysis of structurally related compounds. It is designed to serve as a

foundational resource for researchers, offering insights into its expected characteristics and

providing detailed protocols for its empirical characterization.

Introduction
Quinoline and its derivatives are fundamental scaffolds in the development of therapeutic

agents, exhibiting a wide range of biological activities. The introduction of a chloro substituent

and a carbaldehyde group onto the quinoline ring, as in 5-Chloroquinoline-6-carbaldehyde, is

anticipated to modulate its electronic properties, reactivity, and biological interactions

significantly. This guide aims to provide researchers, scientists, and drug development

professionals with a thorough understanding of the key physical and chemical characteristics of
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this compound, thereby facilitating its synthesis, characterization, and exploration in novel

applications.

Predicted Physicochemical Properties
While specific experimental data for 5-Chloroquinoline-6-carbaldehyde is not readily

available in the public domain, its fundamental physical properties can be predicted with a

reasonable degree of accuracy based on its molecular structure and comparison with

analogous compounds.
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Property
Predicted
Value/Information

Basis for Prediction

Molecular Formula C₁₀H₆ClNO Based on chemical structure.

Molecular Weight 191.61 g/mol
Calculated from the molecular

formula.[1]

Appearance
Likely a pale yellow to brown

solid.

Based on the appearance of

similar aromatic aldehydes and

chloroquinolines.[2]

Melting Point
Expected to be in the range of

90-110 °C.

Analogy with isomers and

substituted quinolines

suggests a melting point in this

region. The melting point of the

related quinoline-5-

carboxaldehyde is 91-100 °C.

[2]

Boiling Point
> 300 °C (with potential

decomposition)

High boiling points are

characteristic of aromatic

compounds with similar

molecular weights.

Solubility

Expected to be soluble in

common organic solvents such

as dichloromethane,

chloroform, ethyl acetate, and

acetone. Sparingly soluble in

alcohols and likely insoluble in

water.

The aromatic nature and the

presence of a polar aldehyde

group suggest solubility in

moderately polar to nonpolar

organic solvents.

Synthesis and Purification
A plausible and commonly employed synthetic route for the preparation of chloroquinoline

carbaldehydes is the Vilsmeier-Haack reaction.[3][4] This reaction introduces a formyl group

onto an electron-rich aromatic ring.
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Proposed Synthetic Pathway: Vilsmeier-Haack Reaction
The synthesis would likely proceed via the formylation of 5-chloroquinoline.

Vilsmeier Reagent Formation

Formylation

Dimethylformamide (DMF)

Vilsmeier Reagent
[ClCH=N⁺(CH₃)₂]Cl⁻

+ POCl₃

Phosphorus oxychloride (POCl₃)

Electrophilic Attack
& Intermediate Formation

5-Chloroquinoline
+ Vilsmeier Reagent

5-Chloroquinoline-6-carbaldehyde
Hydrolysis

Click to download full resolution via product page

Caption: Proposed synthesis of 5-Chloroquinoline-6-carbaldehyde via the Vilsmeier-Haack

reaction.

Experimental Protocol: Synthesis
Vilsmeier Reagent Formation: In a three-necked round-bottom flask equipped with a

dropping funnel, magnetic stirrer, and a nitrogen inlet, cool N,N-dimethylformamide (DMF) to

0 °C in an ice bath.

Add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with constant stirring,

maintaining the temperature below 10 °C.

Allow the mixture to stir at room temperature for 30 minutes to ensure the complete

formation of the Vilsmeier reagent.
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Formylation: Dissolve 5-chloroquinoline in a minimal amount of DMF and add it dropwise to

the prepared Vilsmeier reagent.

Heat the reaction mixture to 60-70 °C and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Work-up and Purification: After completion, cool the reaction mixture to room temperature

and carefully pour it onto crushed ice.

Neutralize the solution with a saturated sodium bicarbonate or sodium hydroxide solution

until a precipitate forms.

Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water.

Dry the crude product under vacuum.

Further purify the crude product by recrystallization from a suitable solvent (e.g.,

ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel.

Spectroscopic Characterization
The definitive identification and structural confirmation of 5-Chloroquinoline-6-carbaldehyde
would rely on a combination of spectroscopic techniques. The following sections detail the

expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the

aromatic protons and the aldehyde proton.

Aldehyde Proton (CHO): A singlet is anticipated in the downfield region, typically between δ

9.5 and 10.5 ppm.

Aromatic Protons: Several signals in the aromatic region (δ 7.0 - 9.0 ppm) are expected,

exhibiting complex splitting patterns (doublets, triplets, and doublet of doublets) due to spin-

spin coupling between adjacent protons on the quinoline ring. The electron-withdrawing

effects of the chlorine and aldehyde groups will influence the chemical shifts of the

neighboring protons, generally causing them to appear at a lower field.
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¹³C NMR Spectroscopy: The carbon NMR spectrum will provide information on the carbon

framework of the molecule.

Carbonyl Carbon (C=O): A signal for the aldehyde carbonyl carbon is expected in the highly

deshielded region of the spectrum, typically between δ 185 and 195 ppm.

Aromatic Carbons: Multiple signals for the aromatic carbons of the quinoline ring will be

observed in the range of δ 120 to 150 ppm. The carbon atom attached to the chlorine will

show a characteristic chemical shift, and its signal may be less intense due to the absence of

a directly attached proton.

Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL

of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g.,

400 MHz or higher).

Data Processing: Process the raw data (Fourier transformation, phase correction, and

baseline correction) to obtain the final spectra for analysis and interpretation.
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Caption: Workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present in

the molecule.

C=O Stretch (Aldehyde): A strong, sharp absorption band is expected in the region of 1690-

1715 cm⁻¹.
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Aromatic C-H Stretch: Weak to medium bands are anticipated above 3000 cm⁻¹.

Aromatic C=C and C=N Stretches: Multiple bands of varying intensity are expected in the

1400-1600 cm⁻¹ region, characteristic of the quinoline ring system.

C-Cl Stretch: A medium to strong absorption band is expected in the fingerprint region,

typically between 700 and 850 cm⁻¹.

Sample Preparation: Prepare the sample as a KBr pellet by mixing a small amount of the

compound with dry potassium bromide and pressing it into a transparent disk. Alternatively,

for an ATR-FTIR spectrometer, place a small amount of the solid sample directly on the ATR

crystal.

Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Data Analysis: Identify and assign the characteristic absorption bands to the corresponding

functional groups.

Mass Spectrometry (MS)
Mass spectrometry will be used to determine the molecular weight and fragmentation pattern of

the compound.

Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of the compound (191.61 g/mol ).

Isotopic Pattern: Due to the presence of a chlorine atom, a characteristic isotopic pattern for

the molecular ion will be observed, with two peaks at M⁺ and M⁺+2 in an approximate 3:1

intensity ratio, corresponding to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes. This

isotopic signature is a key diagnostic feature for chlorine-containing compounds.

Fragmentation: Common fragmentation pathways for aromatic aldehydes include the loss of

a hydrogen radical (M-1) and the loss of the formyl group (M-29, loss of CHO).

Sample Introduction: Introduce a dilute solution of the compound into the mass

spectrometer, typically using a direct insertion probe for solid samples or after separation by

gas chromatography (GC-MS) or liquid chromatography (LC-MS).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionization: Utilize an appropriate ionization technique, such as electron ionization (EI) for

GC-MS or electrospray ionization (ESI) for LC-MS.

Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-

flight).

Data Interpretation: Analyze the mass spectrum to identify the molecular ion peak, its

isotopic pattern, and the major fragment ions to confirm the structure.

Purified Sample

Sample Introduction
(GC, LC, or Direct)

Ionization
(EI or ESI)

Mass Analysis
(m/z measurement)

Ion Detection

Mass Spectrum Generation

Data Interpretation
(Molecular Ion, Isotopes, Fragments)
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Caption: General workflow for mass spectrometric analysis.

Conclusion
5-Chloroquinoline-6-carbaldehyde represents a valuable, yet undercharacterized, building

block for chemical synthesis and drug discovery. This technical guide provides a

comprehensive framework of its predicted physical properties and expected spectroscopic

characteristics, grounded in the established principles of organic chemistry and analogy to

related structures. The detailed experimental protocols outlined herein offer a clear path for the

empirical validation of these properties. It is the author's intent that this guide will serve as a

catalyst for further research into this and similar heterocyclic systems, ultimately unlocking their

full potential in various scientific disciplines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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